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molecular formula C9H6N2O2S B1358734 4-Pyridin-4-yl-1,3-thiazole-2-carboxylic acid CAS No. 59020-47-2

4-Pyridin-4-yl-1,3-thiazole-2-carboxylic acid

Cat. No. B1358734
CAS RN: 59020-47-2
M. Wt: 206.22 g/mol
InChI Key: GYDKRMNFUXPIKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06359134B1

Procedure details

To the obtained ethyl 4-(4-pyridyl)-2-thiazolecarboxylate (1.5 g) in ethanol (10 ml) solution was added 1 N sodium hydroxide solution (10 ml), and the solution was stirred at room temperature for 2 hours. The reaction solution was concentrated and the residue was dissolved in water, to which was added 1 N hydrochloric acid (10 ml). The precipitate was filtered, washed with water and dried to give the title compound (1.105 g).
Name
ethyl 4-(4-pyridyl)-2-thiazolecarboxylate
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
10 mL
Type
reactant
Reaction Step One
Name
ethanol
Quantity
10 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[N:1]1[CH:6]=[CH:5][C:4]([C:7]2[N:8]=[C:9]([C:12]([O:14]CC)=[O:13])[S:10][CH:11]=2)=[CH:3][CH:2]=1.[OH-].[Na+]>C(O)C>[N:1]1[CH:6]=[CH:5][C:4]([C:7]2[N:8]=[C:9]([C:12]([OH:14])=[O:13])[S:10][CH:11]=2)=[CH:3][CH:2]=1 |f:1.2|

Inputs

Step One
Name
ethyl 4-(4-pyridyl)-2-thiazolecarboxylate
Quantity
1.5 g
Type
reactant
Smiles
N1=CC=C(C=C1)C=1N=C(SC1)C(=O)OCC
Name
sodium hydroxide
Quantity
10 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
ethanol
Quantity
10 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the solution was stirred at room temperature for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The reaction solution was concentrated
DISSOLUTION
Type
DISSOLUTION
Details
the residue was dissolved in water, to which
ADDITION
Type
ADDITION
Details
was added 1 N hydrochloric acid (10 ml)
FILTRATION
Type
FILTRATION
Details
The precipitate was filtered
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 2 h
Name
title compound
Type
product
Smiles
N1=CC=C(C=C1)C=1N=C(SC1)C(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 1.105 g
YIELD: CALCULATEDPERCENTYIELD 83.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.